Cas no 2227849-69-4 (tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate
• CAS No: 2227849-69-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6585890
• PubChem ID: 165696253
• Update Time: 2025-11-01

tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate
• EN300-1888783
• 2227849-69-4
• tert-butyl N-{1-[(3R)-3-aminobutyl]cyclobutyl}carbamate

• Inchi： 1S/C13H26N2O2/c1-10(14)6-9-13(7-5-8-13)15-11(16)17-12(2,3)4/h10H,5-9,14H2,1-4H3,(H,15,16)/t10-/m1/s1
• InChI Key： HSPQPYKZZJJKQD-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC[C@@H](C)N)CCC1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate

Introduction to Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate (CAS No. 2227849-69-4)

Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2227849-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its cyclobutyl and aminobutyl substituents, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate represent a culmination of advanced organic synthesis techniques and structural elucidation methodologies. The presence of the (3R)-configuration in the aminobutyl side chain is particularly noteworthy, as stereochemistry plays a crucial role in determining the biological efficacy and selectivity of pharmaceutical compounds. This stereochemical purity is often achieved through enantioselective synthesis, a process that requires meticulous control over reaction conditions and catalyst systems.

In recent years, there has been a growing interest in carbamate-based compounds due to their ability to modulate various biological pathways. Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate has been investigated for its potential role in inhibiting specific enzymes and receptors that are implicated in inflammatory diseases, neurodegenerative disorders, and cancer. Preliminary studies suggest that this compound exhibits promising pharmacological properties, including anti-inflammatory effects and neuroprotective potential. These findings have positioned it as a valuable candidate for further development in drug discovery programs.

The structural framework of Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate incorporates a cyclobutyl ring, which is known for its rigid conformational stability. This stability can enhance the binding affinity of the molecule to its target sites, thereby improving its pharmacological activity. Additionally, the tert-butyl group at the carbamate moiety contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo. These structural attributes make this compound an attractive scaffold for designing novel therapeutic agents.

Advances in computational chemistry and molecular modeling have further facilitated the study of Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate. These computational approaches allow researchers to predict binding interactions with biological targets, assess drug-like properties, and optimize molecular structures for improved efficacy. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and identify lead compounds with enhanced therapeutic potential.

The pharmacokinetic profile of Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical feasibility. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption rates and moderate metabolic clearance, suggesting potential for effective systemic delivery. Further investigations are ongoing to optimize dosing regimens and minimize any potential side effects.

In conclusion, Tert-butyl N-{1-(3R)-3-aminobutylcyclobutyl}carbamate (CAS No. 2227849-69-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical findings, make it a compelling candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one hold great promise for addressing complex diseases and improving patient outcomes.